Cas no 163882-72-2 (Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-)
163882-72-2 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-
CAS No:163882-72-2
MF:C9H11F3O
MW:192.178253412247
CID:110373
PubChem ID:5324058
Update Time:2025-04-18
Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-
- Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- (9CI)
- InChI=1/C9H11F3O/c1-6-4-2-3-5-7(6)8(13)9(10,11)12/h2-5H2,1H
- 163882-72-2
- DTXSID90415866
- 2,2,2-trifluoro-1-(2-methylcyclohexen-1-yl)ethanone
-
- Inchi: 1S/C9H11F3O/c1-6-4-2-3-5-7(6)8(13)9(10,11)12/h2-5H2,1H3
- InChI Key: AZBLSJBYIREHKA-UHFFFAOYSA-N
- SMILES: FC(C(C1=C(C)CCCC1)=O)(F)F
Computed Properties
- Exact Mass: 192.07623
- Monoisotopic Mass: 192.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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